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Compound of Interest

Compound Name: Fenoxaprop-ethyl

Cat. No.: B166152

An In-depth Technical Guide to Fenoxaprop-
ethyl (C1sH16CINOs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenoxaprop-ethyl is a selective post-emergence herbicide belonging to the
aryloxyphenoxypropionate chemical class. It is widely utilized for the control of annual and
perennial grass weeds in a variety of broadleaf crops. This technical guide provides a
comprehensive overview of the molecular structure, physicochemical properties, and
mechanism of action of Fenoxaprop-ethyl. Detailed experimental protocols for its analysis and
a summary of its biological activity are also presented to support research and development
activities.

Molecular Structure and Identification

Fenoxaprop-ethyl, with the chemical formula C1sH16CINOs, is a chiral molecule existing as
two enantiomers, the (R)- and (S)-isomers.[1][2] The herbicidally active form is the (R)-
enantiomer, known as Fenoxaprop-P-ethyl.[1][2] The racemic mixture is referred to as
Fenoxaprop-ethyl.
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Identifier

Value

IUPAC Name

ethyl 2-[4-[(6-chloro-1,3-benzoxazol-2-
yl)oxy]phenoxy]propanoate[3]

CAS Registry Number

66441-23-4[4]

Molecular Formula

C1sH16CINOs[5]

Canonical SMILES

CCOC(=0)C(C)0C1=CC=C(C=C1)OC2=NC3=
C(02)C=C(C=C3)CI[3]

Isomeric SMILES (R-enantiomer)

CCOC(=0)--INVALID-LINK--
0C1=CC=C(C=C1)0C2=NC3=C(02)C=C(C=C
3)CI[1][6]

INChl=1S/C18H16CINO5/c1-3-22-

InChl 17(21)11(2)23-13-5-7-14(8-6-13)24-18-20-15-9-
4-12(19)10-16(15)25-18/h4-11H,3H2,1-2H3[3]
InChiKey PQKBPHSEKWERTG-UHFFFAOYSA-N[3]

Physicochemical Properties

The physical and chemical properties of Fenoxaprop-ethyl are crucial for understanding its

environmental fate, bioavailability, and formulation development.
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Property Value Reference

Molecular Weight 361.78 g/mol [4]

Coarse light beige to brown
Appearance _ [3]
powder or colorless solid

Melting Point 84-85 °C [31[4]
Boiling Point 200 °C @ 100 Pa [3114]
Vapor Pressure 0.19 x 10-5 Pa (at 20 °C) [4]
LogP (Octanol/Water Partition

o 4.58 [7]
Coefficient)
Water Solubility 0.9 mg/L (at 25 °C) [3114]

>50% in acetone; >30% in

Solubility in Organic Solvents toluene; >20% in ethyl acetate; 1]
(at 20 °C) >1% in cyclohexane, ethanol,

1-octanol; >0.5% in hexane

Mechanism of Action

Fenoxaprop-ethyl functions as a systemic herbicide that is primarily absorbed through the
leaves of grass weeds.[8][9] Its mode of action involves the inhibition of the enzyme acetyl-CoA
carboxylase (ACCase).[1][8][10] This enzyme is a critical component in the biosynthesis of fatty
acids, which are essential for the formation of cell membranes.[1][8] The disruption of fatty acid
synthesis leads to the breakdown of cell membranes, ultimately resulting in the death of the
weed.[8]
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Mechanism of Action of Fenoxaprop-ethyl

Fenoxaprop-ethyl
(Absorbed by leaves)

ystemic translocation

Hydrolysis in plant to Acetyl-CoA Carboxylase (ACCase)
Fenoxaprop (active acid) in grasses

Inhibition of ACCase

Blockage of
Fatty Acid Biosynthesis

l

Disruption of
Cell Membrane Formation

l

Weed Death
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Workflow for Fenoxaprop-ethyl Analysis in Soil

Sample Preparation

20g Soil Sample

i

Extract with
Acetonitrile/Water (80:20)

i

Centrifuge & Collect Supernatant

i

Extract with
ag. NaCl solution

i

Combine Extracts

i

Dilute and Prepare
for Injection

Analysis

LC/MS/MS Analysis
(ESI)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166152?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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